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Abstract

Methyl ganoderate H is a lanostane-type triterpenoid isolated from the medicinal mushroom
Ganoderma lucidum. As a member of the ganoderic acids family, which are known for their
diverse pharmacological activities, methyl ganoderate H is a compound of significant interest
in the fields of natural product chemistry and drug discovery. This technical guide provides a
comprehensive overview of methyl ganoderate H, including its biosynthesis, known biological
activities, and the molecular pathways it is presumed to influence based on the activities of
closely related compounds. Detailed experimental protocols for the extraction, isolation, and
analysis of ganoderic acids are also provided to facilitate further research. While specific
guantitative data on the bioactivity of methyl ganoderate H is limited in current literature, this
guide consolidates the available information to serve as a valuable resource for the scientific
community.

Introduction

Ganoderma lucidum, commonly known as Reishi or Lingzhi, has been used for centuries in
traditional Asian medicine. Its therapeutic properties are largely attributed to a rich diversity of
secondary metabolites, particularly polysaccharides and triterpenoids. Among the triterpenoids,
the ganoderic acids, a group of highly oxygenated lanostane derivatives, have garnered
substantial attention for their potential anti-inflammatory, anti-cancer, and immunomodulatory
effects.[1]
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Methyl ganoderate H is one such triterpenoid isolated from G. lucidum. Its chemical structure,
characterized by a lanostane skeleton, suggests potential biological activities in line with other
members of its class. This guide aims to provide a detailed technical overview of methyl
ganoderate H, focusing on its role within G. lucidum and its potential as a therapeutic agent.

Chemical Properties

Property Value Source
Molecular Formula C33H4609 PubChem
Molecular Weight 586.7 g/mol PubChem

methyl (6R)-6-
[(3S,5R,10S,12S,13R,14R,17
R)-12-acetyloxy-3-hydroxy-
4,4,10,13,14-pentamethyl-

IUPAC Name 7,11,15-trioxo- PubChem
1,2,3,5,6,12,16,17-
octahydrocyclopenta[a]phenan
thren-17-yl]-2-methyl-4-

oxoheptanoate

CAS Number 98665-11-3 Guidechem

Biosynthesis in Ganoderma lucidum

The biosynthesis of methyl ganoderate H, like other ganoderic acids, follows the mevalonate
(MVA) pathway. This intricate pathway begins with acetyl-CoA and proceeds through a series of
enzymatic reactions to produce the lanostane skeleton, which is then further modified by
enzymes such as cytochrome P450 monooxygenases to yield the diverse array of ganoderic
acids.

The key steps in the biosynthesis of the lanostane precursor include:

o Formation of Mevalonate: Acetyl-CoA is converted to 3-hydroxy-3-methylglutaryl-CoA (HMG-
CoA), which is then reduced to mevalonate by HMG-CoA reductase.
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e Synthesis of Isoprenoid Building Blocks: Mevalonate is phosphorylated and decarboxylated
to form isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate
(DMAPP).

o Formation of Squalene: IPP and DMAPP are condensed to form farnesyl pyrophosphate
(FPP), and two molecules of FPP are then joined to create squalene.

o Cyclization to Lanosterol: Squalene is epoxidized to 2,3-oxidosqualene, which is then
cyclized by lanosterol synthase to form lanosterol, the precursor to all lanostane-type
triterpenoids.

Subsequent modifications of the lanosterol skeleton, including oxidation, reduction, and
acetylation, are catalyzed by a variety of enzymes, leading to the formation of methyl
ganoderate H and other ganoderic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1632404?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/29215673/
https://pubmed.ncbi.nlm.nih.gov/29215673/
https://www.benchchem.com/product/b1632404#methyl-ganoderate-h-and-its-role-in-ganoderma-lucidum
https://www.benchchem.com/product/b1632404#methyl-ganoderate-h-and-its-role-in-ganoderma-lucidum
https://www.benchchem.com/product/b1632404#methyl-ganoderate-h-and-its-role-in-ganoderma-lucidum
https://www.benchchem.com/product/b1632404#methyl-ganoderate-h-and-its-role-in-ganoderma-lucidum
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1632404?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

